Cas no 169674-00-4 (Methyl 6-chloro-5-fluoro-1H-indole-2-carboxylate)
169674-00-4 structure
Product Name:Methyl 6-chloro-5-fluoro-1H-indole-2-carboxylate
CAS No:169674-00-4
MF:C11H9ClFNO2
MW:241.646065473557
CID:65834
PubChem ID:18986240
Update Time:2025-04-18
Methyl 6-chloro-5-fluoro-1H-indole-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 6-chloro-5-fluoro-1H-indole-2-carboxylate
- 6-Chloro-5-fluoro-1H-indole-2-carboxylic acid ethyl ester
- METHYL 5-FLUORO-6-CHOLRO-1H-INDOLE-2-CARBOXYLATE
- ethyl 6-chloro-5-fluoro-1H-indole-2-carboxylate
- Ethyl 6-chloro-5-fluoroindole-2-carboxylate
- I10-0381
- KITAYCDBMMPIMA-UHFFFAOYSA-N
- 1H-Indole-2-carboxylicacid, 6-chloro-5-fluoro-, ethyl ester
- F75455
- 169674-00-4
- AC-5210
- AKOS025402113
- BS-52032
- ethyl6-chloro-5-fluoro-1H-indole-2-carboxylate
- CS-0448072
- SCHEMBL3276358
- Methyl 6-chloro-5-fluoro-1H-indole-2-carboxylate
-
- MDL: MFCD03094955
- Inchi: 1S/C11H9ClFNO2/c1-2-16-11(15)10-4-6-3-8(13)7(12)5-9(6)14-10/h3-5,14H,2H2,1H3
- InChI Key: KITAYCDBMMPIMA-UHFFFAOYSA-N
- SMILES: ClC1C(=CC2C=C(C(=O)OCC)NC=2C=1)F
Computed Properties
- Exact Mass: 241.03100
- Monoisotopic Mass: 241.0305844g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 277
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 42.1Ų
Experimental Properties
- Density: 1.401
- Boiling Point: 380.6 °C at 760 mmHg
- Flash Point: 380.6 °C at 760 mmHg
- Refractive Index: 1.61
- PSA: 42.09000
- LogP: 3.13710
Methyl 6-chloro-5-fluoro-1H-indole-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM148006-250mg |
ethyl 6-chloro-5-fluoro-1H-indole-2-carboxylate |
169674-00-4 | 95%+ | 250mg |
$*** | 2023-03-31 | |
| Chemenu | CM148006-1g |
ethyl 6-chloro-5-fluoro-1H-indole-2-carboxylate |
169674-00-4 | 95%+ | 1g |
$*** | 2023-03-31 | |
| Chemenu | CM148006-1g |
ethyl 6-chloro-5-fluoro-1H-indole-2-carboxylate |
169674-00-4 | 95%+ | 1g |
$431 | 2021-08-05 | |
| eNovation Chemicals LLC | Y1226764-1g |
Ethyl 6-chloro-5-fluoro-1H-indole-2-carboxylate |
169674-00-4 | 95% | 1g |
$550 | 2024-06-03 | |
| Aaron | AR00AOVB-100mg |
6-Chloro-5-fluoro-1H-indole-2-carboxylic acid ethyl ester |
169674-00-4 | 97% | 100mg |
$133.00 | 2025-02-12 | |
| Aaron | AR00AOVB-250mg |
6-Chloro-5-fluoro-1H-indole-2-carboxylic acid ethyl ester |
169674-00-4 | 97% | 250mg |
$213.00 | 2025-02-12 | |
| 1PlusChem | 1P00AOMZ-250mg |
6-Chloro-5-fluoro-1H-indole-2-carboxylic acid ethyl ester |
169674-00-4 | 97% | 250mg |
$143.00 | 2024-06-19 | |
| A2B Chem LLC | AE97691-250mg |
Ethyl 6-chloro-5-fluoro-1H-indole-2-carboxylate |
169674-00-4 | 97% | 250mg |
$130.00 | 2024-04-20 | |
| Ambeed | A581304-100mg |
Ethyl 6-chloro-5-fluoro-1H-indole-2-carboxylate |
169674-00-4 | 97% | 100mg |
$112.0 | 2024-08-03 | |
| Ambeed | A581304-250mg |
Ethyl 6-chloro-5-fluoro-1H-indole-2-carboxylate |
169674-00-4 | 97% | 250mg |
$178.0 | 2024-08-03 |
Methyl 6-chloro-5-fluoro-1H-indole-2-carboxylate Related Literature
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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